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Compound of Interest

Compound Name:
3-Hydroxy-6,3',4'-

trimethoxyflavone

Cat. No.: B12051073

Get Quote

Executive Summary & Chemical Identity
Effective disposal of 3-Hydroxy-6,3',4'-trimethoxyflavone requires strict adherence to

hazardous waste protocols to prevent environmental contamination and personnel exposure.[1]

[2][3][4] As a methoxylated flavonoid, this compound is stable but bioactive. While not classified

as a P-listed or U-listed acute toxin under US EPA RCRA regulations, it must be managed as

Hazardous Chemical Waste due to its GHS classification as an irritant and potential aquatic

toxin.[1][2][3]

Chemical Profile:

CAS Number: 3518-24-9 (Verify against specific vendor COA; isomers vary significantly)[1]

[2][3]

Molecular Formula:

[1][2][3][5]

Molecular Weight: 328.32 g/mol [1][2][5]
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Physical State: Solid (typically yellow powder)[1][2][3]

Solubility: Soluble in organic solvents (DMSO, Methanol, Chloroform); poorly soluble in

water.[1][2]

Hazard Characterization (GHS)
Before disposal, the waste stream must be characterized.[1][2] Based on the structural class

(flavones) and available safety data for this specific isomer, the following hazards dictate the

disposal route:

Hazard Class Category Hazard Statement
Disposal
Implication

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed

Must not enter

sanitary sewer.[1][2][3]

Skin/Eye Irritation Category 2/2A
H315/H319: Causes

skin/eye irritation

PPE required during

waste transfer.[1]

STOT - SE Category 3
H335: May cause

respiratory irritation

Handling must occur

in a fume hood.[1][2]

[3]

Aquatic Toxicity Acute 2
H401: Toxic to aquatic

life (Predicted)

Zero discharge to

drains/sinks.[1][2]

Operational Disposal Protocol
This protocol is designed to be a self-validating system.[1][2][3] If a step cannot be completed

safely (e.g., unknown solvent compatibility), the process halts until EHS consultation is

complete.[1]

Primary Method (Incineration): The gold standard for flavonoid disposal is high-temperature

incineration equipped with an afterburner and scrubber.[1][2][3]

Protocol:
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Segregation: Do not mix with oxidizers (e.g., perchlorates, nitrates) to prevent exothermic

reactions in the waste container.[1]

Containerization: Place the solid substance in a sealable, chemically resistant container

(HDPE or Amber Glass).

Labeling: Affix a hazardous waste label. Clearly print: "Hazardous Waste - Solid. Contains:

3-Hydroxy-6,3',4'-trimethoxyflavone.[1][2][3] Toxic/Irritant."[1][2][5][6][7]

Dissolution Option (Preferred for trace amounts): For small remnants (<50 mg), dissolve

the solid in a combustible solvent (e.g., Acetone or Ethanol) and manage as Liquid

Organic Waste.[1][2] This facilitates more efficient incineration.[1]

Segregation Rule: Segregate based on the solvent used, not just the solute.[1]

Halogenated Waste: If dissolved in Dichloromethane (DCM) or Chloroform.[1][2]

Non-Halogenated Waste: If dissolved in Methanol, Ethanol, DMSO, or Acetone.[1]

Protocol:

Pour solution into the appropriate carboy (Halogenated vs. Non-Halogenated).

Triple Rinse: Triple rinse the original vessel with the compatible solvent and add rinsate to

the waste carboy.[1]

Cap & Vent: Ensure the carboy is capped when not in use but vented if pressure buildup is

a risk (standard safety caps).[1]

Vials/Bottles: If empty, triple rinse with solvent (add rinsate to liquid waste).[1][2] Deface the

label and dispose of the glass in the "Broken Glass/Sharps" container or "Glass Recycling"

depending on facility rules for triple-rinsed containers.

Gloves/Paper Towels: If visibly contaminated, dispose of in the Solid Hazardous Waste bin.

[1][2] Do not throw in regular trash.

Workflow Visualization
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The following decision tree guides the researcher through the disposal process at the point of

generation.

Waste Generation:
3-Hydroxy-6,3',4'-trimethoxyflavone

Determine Physical State

Solid Waste
(Powder/Crystals)

Liquid Waste
(Solutions)

Spill / Debris

Can it be dissolved?

Identify Solvent Base

Dry Sweep (Avoid Dust)
Place in Jar

Dry

Absorb with Vermiculite
Place in Bag

Wet

Dissolve in Acetone/EtOH

Yes (Small Qty)

Solid Hazardous Waste Bin
(Label: Toxic/Irritant)

No (Bulk)

Non-Halogenated Solvent
(MeOH, DMSO, Acetone)

Final Disposal:
High-Temp Incineration

Halogenated Solvent
(DCM, Chloroform)
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Click to download full resolution via product page

Caption: Operational decision tree for the segregation and disposal of 3-Hydroxy-6,3',4'-
trimethoxyflavone waste streams.

Emergency Response: Spills during Disposal
Accidents often occur during the transfer of waste.[1] Follow this S.P.I.R.I.T. protocol:

Stop the source: Upright the container if safe.[1]

Protect personnel: Evacuate the immediate area if dust is airborne.[1][6] Don PPE (Nitrile

gloves, safety goggles, N95 mask or respirator if powder is fine).[1]

Isolate: Mark the area.[1]

Remove ignition sources: Though not highly flammable, organic solvents used in disposal

might be.[1]

Initiate Cleanup:

Dry Spill: Do not dry sweep vigorously (creates dust).[1][2] Use a wet wipe or damp paper

towel to pick up powder, or cover with a spill pad. Place all materials in a hazardous waste

bag.

Wet Spill: Cover with vermiculite or a commercial organic spill kit absorbent.[1] Scoop into

a waste container.

Tag: Label the waste container immediately as "Spill Debris: 3-Hydroxy-6,3',4'-
trimethoxyflavone".[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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